Cas no 26817-00-5 (Urea,N-hydroxy-N-methyl-N'-phenyl-)

• Product Name: Urea,N-hydroxy-N-methyl-N'-phenyl-
• CAS No: 26817-00-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 256375
• PubChem ID: 147025
• Update Time: 2025-06-13

Urea,N-hydroxy-N-methyl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-hydroxy-N-methyl-N'-phenyl-
• 1-HYDROXY-1-METHYL-3-PHENYLUREA
• 1-hydroxy-1-methyl-3-phenyl-urea
• N-Hydroxy-N-methyl-N'-phenyl-harnstoff
• N-hydroxy-N-methyl-N'-phenyl-urea
• N-Methyl-N-anilinoformyl-hydroxylamin
• N-Methyl-N'-phenyl-N-hydroxyharnstoff
• Urea,N-hydroxy-N-methyl-N'-phenyl
• FT-0638638
• 26817-00-5
• CHEMBL405746
• 3-hydroxy-3-methyl-1-phenylurea
• BBA81700
• BDBM50377119
• Urea, N-hydroxy-N-methyl-N'-phenyl-
• SCHEMBL7613102
• N-Hydroxy-N-methyl-N'-phenylurea
• DTXSID60181309
• MFCD00466797
• AKOS006271389

• MDL： MFCD00466797
• Inchi： 1S/C8H10N2O2/c1-10(12)8(11)9-7-5-3-2-4-6-7/h2-6,12H,1H3,(H,9,11)
• InChI Key： WDFAHNFQLHAIAW-UHFFFAOYSA-N
• SMILES： ON(C)C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.57000
• LogP: 1.61250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Urea,N-hydroxy-N-methyl-N'-phenyl-

Urea, N-hydroxy-N-methyl-N'-phenyl- (CAS No. 26817-00-5): A Comprehensive Overview

Urea, N-hydroxy-N-methyl-N'-phenyl-, identified by its Chemical Abstracts Service (CAS) number 26817-00-5, is a significant compound in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular formula of Urea, N-hydroxy-N-methyl-N'-phenyl- is C₇H₁₀N₂O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This specific arrangement of atoms contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxyl and methyl groups, along with a phenyl ring, enhances its reactivity and versatility in various chemical reactions.

In recent years, Urea, N-hydroxy-N-methyl-N'-phenyl- has been extensively studied for its role in the synthesis of bioactive molecules. Its structural features make it an excellent precursor for the development of pharmacophores, which are key structural elements responsible for the biological activity of drugs. Researchers have leveraged its reactivity to design and synthesize compounds with potential therapeutic effects, including anti-inflammatory and antimicrobial agents.

One of the most compelling aspects of Urea, N-hydroxy-N-methyl-N'-phenyl- is its utility in medicinal chemistry. The compound's ability to undergo various transformations under controlled conditions allows chemists to modify its structure and tailor its properties for specific applications. For instance, it has been used in the synthesis of urea-based inhibitors that target enzymes involved in disease pathways. These inhibitors have shown promise in preclinical studies as candidates for treating conditions such as cancer and neurodegenerative disorders.

The pharmaceutical industry has been particularly interested in exploring the potential of Urea, N-hydroxy-N-methyl-N'-phenyl- due to its favorable pharmacokinetic properties. Studies have demonstrated that derivatives of this compound can exhibit good solubility and bioavailability, which are critical factors for drug efficacy. Additionally, its relatively low toxicity profile makes it an attractive candidate for further development into novel therapeutics.

Beyond pharmaceutical applications, Urea, N-hydroxy-N-methyl-N'-phenyl- has found utility in other areas of research. In biochemical studies, it serves as a valuable tool for investigating enzyme mechanisms and interactions. Its ability to act as a substrate or inhibitor for various enzymes has provided researchers with insights into metabolic pathways and disease mechanisms.

The synthesis of Urea, N-hydroxy-N-methyl-N'-phenyl- is another area where this compound has made significant contributions. Advanced synthetic methodologies have been developed to produce this compound with high purity and yield. These methods often involve multi-step reactions that highlight the compound's versatility as a synthetic intermediate. The ability to produce this compound efficiently has facilitated its use in large-scale research projects and industrial applications.

In conclusion, Urea, N-hydroxy-N-methyl-N'-phenyl-, CAS No. 26817-00-5, is a multifaceted compound with broad applications in pharmaceutical research and chemical synthesis. Its unique molecular structure and reactivity make it a valuable tool for developing novel therapeutic agents and understanding biological processes. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow even further.